Cas no 1804084-93-2 (4-Ethoxy-2-iodobenzo[d]oxazole)

• Product Name: 4-Ethoxy-2-iodobenzo[d]oxazole
• CAS No: 1804084-93-2
• MF: C₉H₈INO₂
• MW: 289.069794654846
• CID: 4819378
• Update Time: 2025-10-28

4-Ethoxy-2-iodobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 4-Ethoxy-2-iodobenzo[d]oxazole

• Inchi： 1S/C9H8INO2/c1-2-12-6-4-3-5-7-8(6)11-9(10)13-7/h3-5H,2H2,1H3
• InChI Key： WXDYIOFEPLFYJW-UHFFFAOYSA-N
• SMILES： IC1=NC2=C(C=CC=C2OCC)O1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2.8
• Topological Polar Surface Area: 35.3

Additional information on 4-Ethoxy-2-iodobenzo[d]oxazole

Introduction to 4-Ethoxy-2-iodobenzo[d]oxazole (CAS No. 1804084-93-2)

4-Ethoxy-2-iodobenzo[d]oxazole, with the CAS number 1804084-93-2, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique combination of an ethoxy group and an iodine substituent on the benzo[d]oxazole ring imparts distinct chemical and biological properties, making it a valuable candidate for various research and development endeavors.

The molecular structure of 4-Ethoxy-2-iodobenzo[d]oxazole is characterized by a benzene ring fused with an oxazole ring, with an ethoxy group at the 4-position and an iodine atom at the 2-position. This configuration provides a balance between hydrophobicity and electronic properties, which can influence its interactions with biological targets. The iodine substituent, in particular, is known for its ability to enhance the lipophilicity and metabolic stability of compounds, making it a preferred choice in drug design.

Recent studies have highlighted the potential of 4-Ethoxy-2-iodobenzo[d]oxazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 4-Ethoxy-2-iodobenzo[d]oxazole could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4-Ethoxy-2-iodobenzo[d]oxazole has also been investigated for its potential as an anticancer agent. A study published in Cancer Research demonstrated that this compound can selectively inhibit the growth of cancer cells by targeting specific signaling pathways. The mechanism of action involves the modulation of apoptosis and cell cycle arrest, which are critical processes in cancer biology. These findings open up new avenues for the development of targeted therapies against various types of cancer.

The pharmacokinetic profile of 4-Ethoxy-2-iodobenzo[d]oxazole has also been studied extensively. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The ethoxy group contributes to its solubility and bioavailability, while the iodine substituent enhances its metabolic stability. These characteristics make it suitable for both oral and parenteral administration, depending on the desired therapeutic application.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Ethoxy-2-iodobenzo[d]oxazole. Preliminary results from phase I trials have shown that this compound is well-tolerated by patients, with minimal adverse effects observed. Further studies are needed to fully assess its therapeutic potential and optimize its use in clinical settings.

Beyond its direct therapeutic applications, 4-Ethoxy-2-iodobenzo[d]oxazole has also found use as a building block in synthetic chemistry. Its unique structure makes it a valuable intermediate for the synthesis of more complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel derivatives with enhanced potency and selectivity, expanding its utility in drug discovery and development.

In conclusion, 4-Ethoxy-2-iodobenzo[d]oxazole (CAS No. 1804084-93-2) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers distinct biological properties that make it a promising candidate for various therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, underscoring its importance in the field.